Cas no 26908-82-7 ((4-Methylbenzene)sulfonyl Acetate)

(4-Methylbenzene)sulfonyl Acetate Properties

Names and Identifiers

• (4-methylphenyl)sulfonyl acetate
• (4-methylbenzene)sulfonyl acetate
• acetic acid-(toluene-4-sulfonic acid )-anhydride
• acetic p-toluenesulfonic anhydride
• Acetic toluene-p-sulfonic anhydride
• acetyl p-toluenesulfonate
• acetyl p-tolylsulfonate
• Essigsaeure-(toluol-4-sulfonsaeure)-anhydrid
• p-toluenesulfonyl acetate
• p-tolylsulfonyl acetate
• Aceticacid, anhydride with p-toluenesulfonic acid (8CI)
• Acetic p-toluenesulfonicanhydride
• NSC 158268
• Tosyl acetate
• Acetic 4-methylbenzenesulfonic anhydride
• 26908-82-7
• starbld0046716
• acetyl p-toluene sulfonate
• NSC158268
• SCHEMBL443434
• NSC-158268
• 4-METHYLBENZENESULFONYL ACETATE
• UOAJUPONZOXFNX-UHFFFAOYSA-N
• DTXSID70303414
• +Expand

• InChIKey： UOAJUPONZOXFNX-UHFFFAOYSA-N
• Inchi： 1S/C9H10O4S/c1-7-3-5-9(6-4-7)14(11,12)13-8(2)10/h3-6H,1-2H3
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)OC(=O)C

Computed Properties

• Exact Mass: 214.03000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 214.03
• Heavy Atom Count: 14
• Complexity: 293
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 68.8A^2

Experimental Properties

• LogP: 2.32760
• PSA: 68.82000
• Refractive Index: 1.524
• Boiling Point: 325.7 °C at 760 mmHg
• Flash Point: 150.8 °C
• Density: 1.279